4-(Prop-2-yn-1-yloxy)benzene-1-sulfonyl chloride

• Molecular Formula: C9H7ClO3S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 4-prop-2-ynoxybenzenesulfonyl chloride
• InChI: InChI=1S/C9H7ClO3S/c1-2-7-13-8-3-5-9(6-4-8)14(10,11)12/h1,3-6H,7H2
• InChI Key: YHQZLRCILFJITE-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)S(=O)(=O)Cl

Description

4-(Prop-2-yn-1-yloxy)benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C9H7ClO3S and its molecular weight is 230.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Referring to FIG. 39, chlorosulfonic acid (19.9 mL, 0.299 mol) was added dropwise to (prop-2-yn-1-yloxy)benzene (17.2 g, 0.130 mol) in dichloromethane (100 mL) at 0° C. The reaction was stirred at 0° C. for 1 hour and then poured into ice-water and extracted with dichloromethane. The extract was washed with water, dried (MgSO4), and evaporated. The residue was purified by Biotage flash column chromatography (30% EtOAc/Hep) to give product as an oil (17.9 g, 60%).